5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
Aflatoxin b2a belongs to the class of organic compounds known as difurocoumarocyclopentenones. These are polycyclic aromatic compounds containing a cyclopenten-2-one ring fused to the coumarin moiety of the difurocoumarin skeleton. Aflatoxin b2a exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, aflatoxin B2A is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
17878-54-5
VCID:
VC0098330
InChI:
InChI=1S/C17H14O7/c1-21-9-5-10-14(7-4-11(19)23-17(7)22-10)15-13(9)6-2-3-8(18)12(6)16(20)24-15/h5,7,11,17,19H,2-4H2,1H3/t7-,11+,17-/m0/s1
SMILES:
COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CC(OC5OC4=C1)O
Molecular Formula:
C17H14O7
Molecular Weight:
330.29 g/mol
5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione
CAS No.: 17878-54-5
Main Products
VCID: VC0098330
Molecular Formula: C17H14O7
Molecular Weight: 330.29 g/mol
![5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione - 17878-54-5](/images/no_structure.jpg)
| CAS No. | 17878-54-5 |
|---|---|
| Product Name | 5-Hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione |
| Molecular Formula | C17H14O7 |
| Molecular Weight | 330.29 g/mol |
| IUPAC Name | (3S,5R,7S)-5-hydroxy-11-methoxy-6,8,19-trioxapentacyclo[10.7.0.02,9.03,7.013,17]nonadeca-1,9,11,13(17)-tetraene-16,18-dione |
| Standard InChI | InChI=1S/C17H14O7/c1-21-9-5-10-14(7-4-11(19)23-17(7)22-10)15-13(9)6-2-3-8(18)12(6)16(20)24-15/h5,7,11,17,19H,2-4H2,1H3/t7-,11+,17-/m0/s1 |
| Standard InChIKey | PFQSKXVNBUHPIW-AUWAXLAASA-N |
| Isomeric SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4[C@@H]5C[C@@H](O[C@@H]5OC4=C1)O |
| SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CC(OC5OC4=C1)O |
| Canonical SMILES | COC1=C2C3=C(C(=O)CC3)C(=O)OC2=C4C5CC(OC5OC4=C1)O |
| Melting Point | 217°C |
| Physical Description | Solid |
| Description | Aflatoxin b2a belongs to the class of organic compounds known as difurocoumarocyclopentenones. These are polycyclic aromatic compounds containing a cyclopenten-2-one ring fused to the coumarin moiety of the difurocoumarin skeleton. Aflatoxin b2a exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, aflatoxin B2A is primarily located in the cytoplasm. |
| PubChem Compound | 104825 |
| Last Modified | Nov 11 2021 |
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